Cas no 2580209-98-7 (tert-butyl N-(1r,3r)-3-(methylsulfamoyl)cyclobutylcarbamate)

• Product Name: tert-butyl N-(1r,3r)-3-(methylsulfamoyl)cyclobutylcarbamate
• CAS No: 2580209-98-7
• MF: C₁₀H₂₀N₂O₄S
• MW: 264.341801643372
• MDL: MFCD33020490
• CID: 5562608
• PubChem ID: 155858831
• Update Time: 2025-05-20

tert-butyl N-(1r,3r)-3-(methylsulfamoyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[3-(methylsulfamoyl)cyclobutyl]carbamate
• tert-Butyl ((1s,3s)-3-(N-methylsulfamoyl)cyclobutyl)carbamate
• EN300-27718000
• 2580209-98-7
• 2639403-70-4
• CS-0527526
• EN300-27780168
• tert-butyl N-[(1s,3s)-3-(methylsulfamoyl)cyclobutyl]carbamate
• tert-butyl N-[(1r,3r)-3-(methylsulfamoyl)cyclobutyl]carbamate
• tert-butyl N-(1r,3r)-3-(methylsulfamoyl)cyclobutylcarbamate

• MDL： MFCD33020490
• Inchi： 1S/C10H20N2O4S/c1-10(2,3)16-9(13)12-7-5-8(6-7)17(14,15)11-4/h7-8,11H,5-6H2,1-4H3,(H,12,13)
• InChI Key： OVBLPBADAHDAEL-UHFFFAOYSA-N
• SMILES： S(C1CC(C1)NC(=O)OC(C)(C)C)(NC)(=O)=O

Computed Properties

• Exact Mass: 264.11437830g/mol
• Monoisotopic Mass: 264.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.9Ų

Additional information on tert-butyl N-(1r,3r)-3-(methylsulfamoyl)cyclobutylcarbamate

tert-butyl N-(1r,3r)-3-(methylsulfamoyl)cyclobutylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(1r,3r)-3-(methylsulfamoyl)cyclobutylcarbamate (CAS No. 2580209-98-7) is a highly specialized chemical entity with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and agrochemicals. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its importance in contemporary research.

The tert-butyl N-(1r,3r)-3-(methylsulfamoyl)cyclobutylcarbamate structure is characterized by a cyclobutane ring system, which is known for its strain-induced reactivity. The presence of the methylsulfamoyl group introduces additional functional diversity, making this compound a versatile building block in organic synthesis. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

Recent studies have focused on the tert-butyl N-(1r,3r)-3-(methylsulfamoyl)cyclobutylcarbamate as a potential precursor for developing inhibitors of key enzymes involved in metabolic disorders. For instance, its derivatives have shown promise in modulating the activity of kinases, which are critical targets in cancer therapy. The stereochemistry of the compound plays a pivotal role in determining its biological activity, as highlighted by recent investigations into its enantiomeric purity and selectivity.

In addition to its pharmacological applications, tert-butyl N-(1r,3r)-3-(methylsulfamoyl)cyclobutylcarbamate has been explored for its potential in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been a focal point of recent research. Scientists have reported enhanced bioefficacy when this compound is incorporated into formulations designed to combat resistant pest species.

The synthesis of tert-butyl N-(1r,3r)-3-(methylsulfamoyl)cyclobutylcarbamate involves multi-step processes that require precise control over stereochemistry and functional group compatibility. Recent advancements in asymmetric catalysis have enabled the scalable production of this compound with high optical purity. These developments have significantly contributed to its applicability in both academic and industrial settings.

Moreover, the tert-butyl N-(1r,3r)-3-(methylsulfamoyl)cyclobutylcarbamate has been utilized as a chiral auxiliary in asymmetric synthesis, facilitating the construction of complex molecular architectures. Its role in enhancing enantioselectivity has been extensively documented, making it an invaluable tool for organic chemists engaged in natural product synthesis.

Looking ahead, the continued exploration of tert-butyl N-(1r,3r)-3-(methylsulfamoyl)cyclobutylcarbamate is expected to yield further insights into its potential applications. Collaborative efforts between academia and industry are likely to drive innovation in its utilization across diverse chemical domains.